Cas no 115310-14-0 (5,6,7,8-tetrahydro-2-methyl-4(2H)-Cycloheptapyrazolone)

• Product Name: 5,6,7,8-tetrahydro-2-methyl-4(2H)-Cycloheptapyrazolone
• CAS No: 115310-14-0
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 1099923
• PubChem ID: 14126720
• Update Time: 2025-04-20

5,6,7,8-tetrahydro-2-methyl-4(2H)-Cycloheptapyrazolone Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-2-methyl-4(2H)-Cycloheptapyrazolone
• 115310-14-0
• SCHEMBL9210990
• 2-METHYL-5H,6H,7H,8H-CYCLOHEPTA[C]PYRAZOL-4-ONE
• 2-methyl-5,6,7,8-tetrahydrocyclohepta[c]pyrazol-4(2H)-one
• 2-methyl-5,6,7,8-tetrahydrocyclohepta[c]pyrazol-4-one

• MDL： MFCD11976784
• Inchi： 1S/C9H12N2O/c1-11-6-7-8(10-11)4-2-3-5-9(7)12/h6H,2-5H2,1H3
• InChI Key： ABXXKPGQXLHJLW-UHFFFAOYSA-N
• SMILES： O=C1C2=CN(C)N=C2CCCC1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.9Ų